Cas no 898757-94-3 (2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898757-94-3
• MF: C₂₃H₂₇NO₃
• MW: 365.465386629105
• MDL: MFCD03841690
• CID: 1946078
• PubChem ID: 24724464
• Update Time: 2025-05-30

2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,6-DIMETHYL-4'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• LogP
• (2,6-dimethylphenyl)-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• 2,6-Dimethyl-4'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• 2,5-DIMETHOXY-4-IODO-BETA-NITROSTYRENE
• MFCD03841690
• (4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(2,6-dimethylphenyl)methanone
• AKOS016020284
• (2,6-Dimethylphenyl){4-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• DTXSID00642863
• 898757-94-3
• 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03841690
• Inchi： 1S/C23H27NO3/c1-17-4-3-5-18(2)21(17)22(25)20-8-6-19(7-9-20)16-24-12-10-23(11-13-24)26-14-15-27-23/h3-9H,10-16H2,1-2H3
• InChI Key： XHHSVBZSEGRIBC-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC(C(C3C(C)=CC=CC=3C)=O)=CC=1)CC2

Computed Properties

• Exact Mass: 365.19900
• Monoisotopic Mass: 365.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.81120

Additional information on 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

Recent Advances in the Study of 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS: 898757-94-3)

The compound 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS: 898757-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel spirocyclic compounds, which are increasingly recognized for their pharmacological potential. The spirocyclic moiety, in particular, has been associated with enhanced binding affinity and selectivity towards various biological targets, making it a promising scaffold for drug design. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary cytotoxicity assays have indicated a favorable safety profile, with minimal toxicity observed in human cell lines at therapeutic concentrations. These findings underscore the compound's potential as a lead candidate for further optimization and preclinical development.

Further investigations into the mechanism of action of 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone have revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK pathways, which are critical regulators of inflammation and cell proliferation. These insights have opened new avenues for the development of targeted therapies, particularly in oncology and autoimmune diseases. Computational modeling studies have also been conducted to predict the compound's binding modes and optimize its interactions with biological targets.

Despite these promising results, challenges remain in the scalability of the synthesis process and the need for more extensive in vivo studies to validate the compound's efficacy and safety. Future research directions may include the exploration of derivatives with improved pharmacokinetic properties and the identification of synergistic combinations with existing therapeutics. The ongoing research on 2,6-Dimethyl-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone highlights its potential to contribute to the next generation of small-molecule drugs, offering new hope for patients with unmet medical needs.